Cas no 92695-07-3 (L-Proline,4-ethyl-1-methyl-, trans- (9CI))

• Product Name: L-Proline,4-ethyl-1-methyl-, trans- (9CI)
• CAS No: 92695-07-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 800885
• PubChem ID: 45115916
• Update Time: 2025-04-19

L-Proline,4-ethyl-1-methyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline,4-ethyl-1-methyl-, trans- (9CI)
• 92695-07-3
• (2S,4R)-4-Ethyl-1-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C8H15NO2/c1-3-6-4-7(8(10)11)9(2)5-6/h6-7H,3-5H2,1-2H3,(H,10,11)/t6-,7+/m1/s1
• InChI Key： PGYZIEVASKOIHO-RQJHMYQMSA-N
• SMILES： OC([C@@H]1C[C@@H](CC)CN1C)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 40.5Ų